Cas no 1806912-83-3 (Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate)

• Product Name: Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate
• CAS No: 1806912-83-3
• MF: C₁₀H₁₀BrF₂NO₃
• MW: 310.092109203339
• CID: 4863856
• Update Time: 2025-08-04

Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate

• Inchi： 1S/C10H10BrF2NO3/c1-16-6-3-5(4-7(15)17-2)8(10(12)13)14-9(6)11/h3,10H,4H2,1-2H3
• InChI Key： BRGFKAZCHSUXED-UHFFFAOYSA-N
• SMILES： BrC1=C(C=C(C(C(F)F)=N1)CC(=O)OC)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 268
• XLogP3: 2.3
• Topological Polar Surface Area: 48.4

Additional information on Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate

Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No. 1806912-83-3): A Versatile Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate, identified by its CAS number 1806912-83-3, is a significant intermediate in the realm of pharmaceutical chemistry. This compound, characterized by its pyridine core substituted with a bromo group, a difluoromethyl moiety, and a methoxy group, has garnered attention due to its utility in the synthesis of various bioactive molecules.

The structural features of Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate make it a valuable building block for medicinal chemists. The presence of the bromo substituent at the 2-position allows for further functionalization via cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, enabling the introduction of diverse aryl or heteroaryl groups. This flexibility is particularly useful in the development of novel drug candidates targeting various therapeutic areas.

The difluoromethyl group at the 6-position is another key feature that enhances the pharmacological potential of this compound. Difluoromethylation is a well-established strategy in drug discovery, as it can improve metabolic stability, binding affinity, and overall biological activity. Recent studies have highlighted the importance of difluorinated compounds in oncology and anti-inflammatory therapies, making Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate a promising candidate for further exploration.

In addition to its synthetic utility, Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate has been employed in the development of small molecule inhibitors. For instance, researchers have utilized this intermediate to synthesize kinase inhibitors, which are critical in treating cancers and inflammatory diseases. The methoxy group at the 3-position provides an additional handle for chemical modification, allowing for fine-tuning of the molecular properties to optimize drug-like characteristics.

Recent advancements in computational chemistry have further enhanced the understanding of how Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate can be incorporated into drug design. Molecular modeling studies have revealed that this compound can effectively interact with biological targets, suggesting its potential as a scaffold for developing new therapeutics. These insights have spurred interest in exploring its applications in areas such as neurodegenerative diseases and infectious disorders.

The synthesis of Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate involves multi-step organic transformations that highlight the expertise required in pharmaceutical synthesis. The process typically begins with the bromination of a pyridine precursor, followed by protection-deprotection strategies to introduce the methoxy and acetoxy groups. The subsequent introduction of the difluoromethyl group via palladium-catalyzed reactions underscores the importance of transition metal catalysis in modern synthetic chemistry.

Ongoing research continues to uncover new applications for Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate. For example, studies are being conducted to evaluate its role in developing antiviral agents. The unique structural motifs present in this compound make it an attractive candidate for designing molecules that can interfere with viral replication mechanisms. Such efforts are particularly relevant in light of recent global health challenges that have underscored the need for innovative antiviral therapies.

The versatility of Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate extends beyond its use as an intermediate. It has also been explored as a ligand in coordination chemistry, where its ability to form stable complexes with metal ions opens up possibilities for catalytic applications. These findings demonstrate the broad utility of this compound and its potential impact on various scientific disciplines.

In conclusion, Methyl 2-bromo-6-(difluoromethyl)-3-methoxypyridine-5-acetate (CAS No. 1806912-83-3) is a multifaceted compound with significant implications in pharmaceutical synthesis and drug discovery. Its structural features enable diverse functionalization strategies, making it a valuable tool for medicinal chemists. As research progresses, new applications and therapeutic opportunities are likely to emerge, further solidifying its role as a key intermediate in modern chemical biology.